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Compound of Interest

Compound Name:
2-Bromo-4-methylthiazole-5-

carbaldehyde

Cat. No.: B2356960 Get Quote

An In-Depth Technical Guide to 2-Bromo-4-methylthiazole-5-carbaldehyde: Properties,

Reactivity, and Applications

Introduction: The Strategic Importance of a
Heterocyclic Building Block
2-Bromo-4-methylthiazole-5-carbaldehyde is a heterocyclic organic compound featuring a

thiazole ring substituted with bromine, methyl, and aldehyde functional groups. This specific

arrangement of reactive sites makes it a highly valuable and versatile intermediate in synthetic

organic chemistry. Thiazole derivatives are recognized as "privileged scaffolds" in medicinal

chemistry, forming the core of numerous approved drugs due to their wide range of biological

activities.[1][2] This guide, intended for researchers and drug development professionals,

provides a detailed examination of the physicochemical properties, chemical reactivity, and

strategic applications of this key building block, grounding theoretical knowledge in practical,

field-proven insights.

Compound Identification and Physicochemical
Properties
Precise identification is the cornerstone of reproducible research. The fundamental properties

of 2-Bromo-4-methylthiazole-5-carbaldehyde are summarized below. While some
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experimental data for this specific compound is not extensively published, its properties can be

reliably inferred from its structure and data on closely related analogues.

Property Data Source

CAS Number 933720-87-7 [3][4]

Molecular Formula C₅H₄BrNOS [5][6]

Molecular Weight 206.06 g/mol [5][6]

IUPAC Name
2-bromo-4-methyl-1,3-thiazole-

5-carbaldehyde

Appearance
Typically a solid, ranging from

off-white to yellow/brown
Inferred

Purity
Commercially available with

purity typically ≥97%
[6]

Storage

Store in a cool, dry, well-

ventilated place.

Recommended storage

temperature 2-8°C.

[7]

Chemical Profile and Synthetic Versatility
The synthetic utility of 2-Bromo-4-methylthiazole-5-carbaldehyde stems from the distinct

reactivity of its three key functional components: the aldehyde group, the bromine atom at the

2-position, and the thiazole ring itself. This trifecta of reactivity allows for sequential,

regioselective modifications.
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Dissolve 2-Bromo-4-methylthiazole-
5-carbaldehyde in Methanol/Ethanol

Cool solution to 0°C
(Ice Bath)

Add Sodium Borohydride (NaBH₄)
portion-wise (1.1 eq.)

Stir at 0°C for 1h, then
warm to room temp for 2h

Monitor reaction by TLC
(Disappearance of starting material)

Incomplete

Quench reaction carefully
with dilute HCl or Acetone

Reaction Complete

Extract product with
Ethyl Acetate or DCM

Dry organic layer (Na₂SO₄),
filter, and concentrate

Purify via Column Chromatography
(Silica Gel)

Characterize product
(NMR, MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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